Cas no 842968-49-4 ((2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine)

• Product Name: (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine
• CAS No: 842968-49-4
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 3079544
• PubChem ID: 3155072
• Update Time: 2025-10-11

(2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine
• [(2,3-dichlorophenyl)methyl](3-isopropoxypropyl)amine
• N-(2,3-Dichlorobenzyl)-3-isopropoxypropan-1-amine
• [(2,3-dichlorophenyl)methyl][3-(propan-2-yloxy)propyl]amine
• CS-0367632
• SR-01000370493
• AKOS000302748
• SB81604
• (2,3-Dichlorobenzyl)-(3-isopropoxy-propyl)-amine
• 842968-49-4
• N-[(2,3-dichlorophenyl)methyl]-3-propan-2-yloxypropan-1-amine
• SR-01000370493-1

• MDL： MFCD04113996
• Inchi： 1S/C13H19Cl2NO/c1-10(2)17-8-4-7-16-9-11-5-3-6-12(14)13(11)15/h3,5-6,10,16H,4,7-9H2,1-2H3
• InChI Key： DYGKGAHFAZYCOE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CNCCCOC(C)C)Cl

Computed Properties

• Exact Mass: 275.0843696g/mol
• Monoisotopic Mass: 275.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

(2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine

Introduction to (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine (CAS No. 842968-49-4)

(2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine (CAS No. 842968-49-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorobenzyl group and an isopropoxypropyl amine moiety. These structural elements contribute to its potential utility in various biological and medicinal applications.

The chemical structure of (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine is composed of a benzene ring substituted with two chlorine atoms at the 2 and 3 positions, linked to an amine group through a propyl chain that is further substituted with an isopropoxy group. This combination of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its potential therapeutic applications.

Recent studies have explored the biological activities of (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine, revealing its potential as a lead compound in drug discovery. One notable area of research has been its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play a central role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine to modulate these receptors suggests its potential in treating disorders related to these pathways.

In addition to its receptor interactions, (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine has shown promising results in preclinical studies for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been demonstrated in both in vitro and in vivo models. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine has also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites and exert its therapeutic effects without causing significant side effects.

To further enhance the therapeutic potential of (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine, researchers have explored various chemical modifications and derivatization strategies. These efforts aim to optimize the compound's potency, selectivity, and safety profile. For instance, modifications to the isopropoxy group or the dichlorobenzyl moiety have been shown to improve the compound's binding affinity to specific receptors and reduce off-target effects.

Clinical trials are an essential step in translating preclinical findings into practical therapeutic applications. While (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine is still in the early stages of clinical evaluation, preliminary results from Phase I trials have indicated good tolerability and safety profiles in human subjects. These trials are crucial for assessing the compound's efficacy and identifying any potential adverse effects before advancing to larger-scale studies.

The future prospects for (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine are promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of developing novel drugs that can address unmet medical needs.

In conclusion, (2,3-Dichloro-benzyl)-(3-isopropoxy-propyl)-amine (CAS No. 842968-49-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research progresses, it is likely that this compound will play a significant role in advancing our understanding of complex biological processes and contributing to the development of new treatments for various diseases.